Cas no 71502-30-2 (3-hydroxy-2,6-Pyridinedicarboxylic acid)

• Product Name: 3-hydroxy-2,6-Pyridinedicarboxylic acid
• CAS No: 71502-30-2
• MF: C₇H₅NO₅
• MW: 183.118302106857
• CID: 2129891
• PubChem ID: 19989386
• Update Time: 2025-04-21

3-hydroxy-2,6-Pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,6-Pyridinedicarboxylic acid
• 3-hydroxypyridine-2,6-dicarboxylic acid
• DA-18838
• DTXSID50601708
• 71502-30-2
• SCHEMBL8834235

• Inchi： 1S/C7H5NO5/c9-4-2-1-3(6(10)11)8-5(4)7(12)13/h1-2,9H,(H,10,11)(H,12,13)
• InChI Key： RQXYTYCPWGTGHN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)O)N=C1C(=O)O

Computed Properties

• Exact Mass: 183.01677226Da
• Monoisotopic Mass: 183.01677226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.725±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250 ºC (approx)
• Solubility: Dissolution (70 g/l) (25 º C),